Cas no 79573-96-9 (Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)-)

Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)- structure
79573-96-9 structure
Product Name:Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)-
CAS No:79573-96-9
MF:C12H18O3S
MW:242.334522724152
CID:532625
PubChem ID:12721565
Update Time:2025-04-19

Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)-
    • 4-tert-butyl-1-methoxy-2-methylsulfonylbenzene
    • SCHEMBL10710253
    • AIIGNXGDSFHBGR-UHFFFAOYSA-N
    • 4-(1,1-dimethylethyl)-2-methylsulfonylanisole
    • 79573-96-9
    • 4-tert-Butyl-2-(methanesulfonyl)-1-methoxybenzene
    • 4-(tert-Butyl)-1-methoxy-2-(methylsulfonyl)benzene
    • DTXSID10508067
    • Inchi: 1S/C12H18O3S/c1-12(2,3)9-6-7-10(15-4)11(8-9)16(5,13)14/h6-8H,1-5H3
    • InChI Key: AIIGNXGDSFHBGR-UHFFFAOYSA-N
    • SMILES: S(C)(C1=C(C=CC(=C1)C(C)(C)C)OC)(=O)=O

Computed Properties

  • Exact Mass: 242.09766561g/mol
  • Monoisotopic Mass: 242.09766561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 51.8Ų
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